Cas no 2680880-78-6 (5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid)

• Product Name: 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid
• CAS No: 2680880-78-6
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5654360
• PubChem ID: 165940469
• Update Time: 2025-10-30

5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680880-78-6
• 5-acetyl-4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid
• EN300-28276872
• 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid

• Inchi： 1S/C11H13NO3S/c1-7(13)12-4-2-3-9-8(6-12)5-10(16-9)11(14)15/h5H,2-4,6H2,1H3,(H,14,15)
• InChI Key： BVKMQHVUUYQFIE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1CCCN(C(C)=O)C2

Computed Properties

• Exact Mass: 239.06161445g/mol
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid

Comprehensive Overview of 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid (CAS No. 2680880-78-6)

The compound 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid (CAS No. 2680880-78-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This thieno-azepine derivative combines a carboxylic acid moiety with an acetyl group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its potential to modulate biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutics. Its CAS No. 2680880-78-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s fused ring system and functional groups offer opportunities for derivatization, aligning with trends in fragment-based drug design.

One of the key hot topics surrounding this compound is its potential application in central nervous system (CNS) disorders. The thieno-azepine scaffold is structurally similar to other neuroactive compounds, prompting investigations into its blood-brain barrier permeability and receptor binding affinity. Additionally, its carboxylic acid group enables conjugation with other pharmacophores, a strategy widely used in prodrug development and targeted delivery systems.

From a synthetic perspective, 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid poses intriguing challenges for organic chemists. Its multi-step synthesis often involves ring-closing reactions and selective acetylation, topics frequently discussed in methodology papers. The compound’s stability under various conditions is another area of interest, particularly for formulation scientists working on drug delivery platforms.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring catalytic methods to synthesize thieno-azepine derivatives with reduced waste, aligning with the sustainability goals of modern pharmaceutical industries. The biodegradability and eco-toxicity of such compounds are increasingly scrutinized, reflecting broader societal concerns about chemical safety.

In summary, 5-acetyl-4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylic acid (CAS No. 2680880-78-6) represents a promising candidate for multidisciplinary research. Its structural complexity, combined with its potential therapeutic applications, ensures its continued relevance in drug discovery and material science. As the scientific community delves deeper into its properties, this compound is likely to remain a focal point for innovation.